4-(1-Methylimidazol-2-yl)piperidine hydrochloride
Overview
Description
“4-(1-Methylimidazol-2-yl)piperidine hydrochloride” is a chemical compound with the molecular formula C9H16ClN3 . It is available for purchase from various chemical suppliers .
Synthesis Analysis
While specific synthesis methods for “4-(1-Methylimidazol-2-yl)piperidine hydrochloride” were not found, piperidone analogs, which serve as precursors to the piperidine ring, have been synthesized and bio-assayed for their varied activity . Piperidine derivatives have been synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular structure of “4-(1-Methylimidazol-2-yl)piperidine hydrochloride” consists of a piperidine ring attached to an imidazole ring . The molecular weight of the compound is 201.7 g/mol.Chemical Reactions Analysis
While specific chemical reactions involving “4-(1-Methylimidazol-2-yl)piperidine hydrochloride” were not found, piperidine derivatives have been involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives . Piperidones, which serve as precursors to the piperidine ring, have been synthesized and bio-assayed for their varied activity .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(1-Methylimidazol-2-yl)piperidine hydrochloride” include a molecular weight of 201.7 g/mol and a molecular formula of C9H16ClN3 .Scientific Research Applications
Anticancer Agents
Piperidine derivatives have been synthesized for use as anticancer agents, showing good activity against certain cancer cell lines .
Anti-tubercular Activity
Imidazole-containing compounds have been evaluated for anti-tubercular activity against Mycobacterium tuberculosis .
Synthesis of Substituted Imidazoles
Advances in the synthesis of substituted imidazoles highlight their importance in functional molecules used in various applications .
Pharmacological Properties
Piperidine compounds have been studied for their pharmacological properties, including inhibiting cell migration and invasion in certain types of cells .
Physiological Effects
Piperine, a piperidine derivative, has been found to increase cell viability and reduce reactive oxygen species and caspase-3 activation in vitro .
properties
IUPAC Name |
4-(1-methylimidazol-2-yl)piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3.ClH/c1-12-7-6-11-9(12)8-2-4-10-5-3-8;/h6-8,10H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBYCEGKVIURLCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Methylimidazol-2-yl)piperidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.